Cas no 57695-32-6 (N~2~,N~2~,N~8~,6-tetramethyl-3H-cyclohepta[1,2-d:3,4-d'']diimidazole-2,8-diamine)

• Product Name: N~2~,N~2~,N~8~,6-tetramethyl-3H-cyclohepta[1,2-d:3,4-d'']diimidazole-2,8-diamine
• CAS No: 57695-32-6
• Molecular Formula: C₁₃H₁₆N₆
• Molecular Weight: 256.30634
• CID: 947421
• PubChem ID: 100309

N~2~,N~2~,N~8~,6-tetramethyl-3H-cyclohepta[1,2-d:3,4-d'']diimidazole-2,8-diamine Properties

Names and Identifiers

• N~2~,N~2~,N~8~,6-tetramethyl-3H-cyclohepta[1,2-d:3,4-d'']diimidazole-2,8-diamine
• paragracine
• 1H-Cyclohepta(1,2-d:3,4-d')diimidazole-2,8-diamine, N2,N2,N8,6-tetramethyl-
• 2-(Dimethylamino)-8-(methylamino)-6-methyl-1,3,7,9-tetraazacyclopent(e)azulene
• 4,N2,N8,N8-tetramethyl-1H-cyclohepta[1,2-d,3,4-d']diimidazole-2,8-diamine
• AC1L2OI1
• CHEMBL479720
• NCI60_003245
• NSC286178
• SureCN6620922
• NSC 286178
• 57695-32-6
• DTXSID30206396
• SCHEMBL6620922
• NSC-286178
• paragracine I
• 4-N,12-N,12-N,7-tetramethyl-3,5,11,13-tetrazatricyclo[8.3.0.02,6]trideca-1(10),2,4,6,8,12-hexaene-4,12-diamine
• DS-008643
• 1H-cyclohepta[1,2-d:3,4-d]diimidazole-2,8-diamine,n2,n2,n8,6-tetramethyl-

• InChIKey： CXHKQUKWIWQJDW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N6/c1-7-5-6-8-10(18-13(15-8)19(3)4)11-9(7)16-12(14-2)17-11/h5-6H,1-4H3,(H,15,18)(H,14,16,17)
• SMILES： CC1=C2C(=NC(=N2)NC)C3=C(C=C1)NC(=N3)N(C)C

Computed Properties

• Exact Mass: 256.14388
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 256.14364454g/mol
• Heavy Atom Count: 19
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.73
• Refractive Index: 1.711
• Boiling Point: 467.3°C at 760 mmHg
• Flash Point: 236.4°C
• Density: 1.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylarylamines